Cas no 1315378-58-5 ((1S)-1-3-(difluoromethoxy)phenylethan-1-ol)

• Product Name: (1S)-1-3-(difluoromethoxy)phenylethan-1-ol
• CAS No: 1315378-58-5
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 4588255
• Update Time: 2025-06-12

(1S)-1-3-(difluoromethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[3-(difluoromethoxy)phenyl]ethan-1-ol
• Benzenemethanol, 3-(difluoromethoxy)-α-methyl-, (αS)-
• (1S)-1-3-(difluoromethoxy)phenylethan-1-ol

• Inchi： 1S/C9H10F2O2/c1-6(12)7-3-2-4-8(5-7)13-9(10)11/h2-6,9,12H,1H3/t6-/m0/s1
• InChI Key： CEEJXRLYYLZRAQ-LURJTMIESA-N
• SMILES： [C@H](C1=CC=CC(OC(F)F)=C1)(O)C

Additional information on (1S)-1-3-(difluoromethoxy)phenylethan-1-ol

Chemical Profile of (1S)-1-3-(difluoromethoxy)phenylethan-1-ol (CAS No. 1315378-58-5)

The compound (1S)-1-3-(difluoromethoxy)phenylethan-1-ol, identified by its CAS number 1315378-58-5, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This enantiomerically pure alcohol features a chiral center at the ethyl group, making it a valuable intermediate in the development of novel therapeutic agents. The presence of a 3-(difluoromethoxy)phenyl moiety introduces unique electronic and steric properties, which are exploited in medicinal chemistry to modulate receptor binding and metabolic stability.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The difluoromethoxy substituent, in particular, has been extensively studied for its ability to enhance binding affinity and resistance to enzymatic degradation. This compound serves as a building block for synthesizing more complex molecules that target various biological pathways, including those involved in neurodegenerative diseases, cancer, and inflammation.

Current research highlights the role of this compound in the synthesis of kinase inhibitors, where the fluoro-substituted aromatic ring plays a crucial role in optimizing interactions with the active site of target enzymes. For instance, studies have demonstrated that modifications at the 3-(difluoromethoxy)phenyl position can significantly alter the potency and selectivity of kinase inhibitors. This underscores the importance of precise structural design in drug development, where even minor changes can lead to substantial improvements in therapeutic efficacy.

Additionally, the chiral nature of (1S)-1-3-(difluoromethoxy)phenylethan-1-ol makes it an attractive candidate for asymmetric synthesis. Chiral auxiliaries or catalysts can be employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications where stereochemistry often dictates biological activity. The growing interest in enantioselective synthesis has led to innovative methodologies that enhance yield and scalability, making compounds like this one more accessible for industrial use.

The compound's potential extends beyond kinase inhibition; it has also been explored as a precursor for developing antiviral agents. The unique electronic properties of the difluoromethoxy group facilitate interactions with viral proteases and polymerases, offering a promising avenue for antiviral drug discovery. Recent computational studies have predicted that analogs of this compound may exhibit inhibitory effects against emerging viral strains, highlighting its versatility and broad applicability.

In terms of synthetic methodologies, (1S)-1-3-(difluoromethoxy)phenylethan-1-ol can be synthesized through a multi-step process involving stereoselective reduction and functional group transformations. Advanced catalytic systems, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the aromatic core efficiently. These methods not only improve atom economy but also reduce waste generation, aligning with green chemistry principles that are increasingly emphasized in modern pharmaceutical research.

The compound's stability under various conditions has also been thoroughly investigated. Studies have shown that it maintains its integrity under moderate temperatures and pH conditions, making it suitable for long-term storage and transport without significant degradation. This stability is crucial for industrial applications where shelf life directly impacts cost-effectiveness and regulatory compliance.

Furthermore, the pharmacokinetic properties of derivatives derived from (1S)-1-3-(difluoromethoxy)phenylethan-1-ol have been scrutinized through preclinical studies. These investigations have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential as a lead compound for further development. The ability to fine-tune these properties through structural modifications offers researchers considerable flexibility in designing optimized drug candidates.

As computational biology advances, machine learning models are being increasingly utilized to predict biological activity based on molecular structure. These models have shown remarkable accuracy in identifying promising candidates for further experimental validation. In this context, (1S)-1-3-(difluoromethoxy)phenylethan-1-ol serves as an excellent scaffold for virtual screening campaigns aimed at discovering new therapeutic agents.

The integration of automation and continuous flow chemistry has also revolutionized the synthesis of complex molecules like this one. Continuous flow reactors offer precise control over reaction parameters, leading to higher yields and cleaner reactions compared to traditional batch processing methods. This technology is particularly advantageous for scaling up production while maintaining consistency in quality.

Finally, regulatory considerations play a pivotal role in the commercialization of pharmaceutical intermediates such as this compound. Compliance with guidelines set forth by agencies like the FDA and EMA ensures that all aspects of production—from synthesis to quality control—are conducted under stringent standards. This adherence not only guarantees safety but also fosters trust among stakeholders involved in drug development pipelines.